![molecular formula C17H15ClFN5OS B2524751 N-(3-chloro-2-fluorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide CAS No. 1251604-45-1](/img/structure/B2524751.png)
N-(3-chloro-2-fluorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide
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Description
N-(3-chloro-2-fluorophenyl)-2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H15ClFN5OS and its molecular weight is 391.85. The purity is usually 95%.
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Scientific Research Applications
Radiosynthesis for PET Imaging
A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the specified chemical, has been developed as selective ligands for the translocator protein (18 kDa). These compounds have been synthesized with a fluorine atom in their structure, enabling their labeling with fluorine-18 for in vivo imaging using positron emission tomography (PET). This development represents a significant advancement in the radiopharmaceutical field for imaging neuroinflammatory processes and potentially other biological targets (Dollé et al., 2008).
Development of Anti-inflammatory Compounds
Research into derivatives structurally akin to the specified chemical has led to the synthesis of compounds with significant anti-inflammatory activity. Through the manipulation of the chemical structure, researchers have been able to identify specific derivatives that show considerable promise as anti-inflammatory agents, highlighting the potential therapeutic applications of these compounds (Sunder & Maleraju, 2013).
Exploration of TSPO Ligands
A series of novel pyrazolo[1,5-a]pyrimidines, related to the mentioned compound, have been synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO). These compounds have displayed subnanomolar affinity for TSPO, comparable to that of known TSPO ligands. This research indicates the potential of these compounds to serve as PET radiotracers for in vivo imaging of neuroinflammation, a critical factor in various neurological disorders (Damont et al., 2015).
Antimicrobial Activity Studies
Studies have also explored the antimicrobial properties of compounds related to the specified chemical. These investigations have led to the identification of novel heterocycles incorporating the antipyrine moiety, which have been evaluated and found to possess antimicrobial activities. This area of research opens up new avenues for the development of antimicrobial agents (Bondock et al., 2008).
properties
IUPAC Name |
N-(3-chloro-2-fluorophenyl)-2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClFN5OS/c1-10-6-11(2)24(23-10)14-7-16(21-9-20-14)26-8-15(25)22-13-5-3-4-12(18)17(13)19/h3-7,9H,8H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXJLUMAQJACGRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)SCC(=O)NC3=C(C(=CC=C3)Cl)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClFN5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.